4-Bromo-2-(2-nitrovinyl)thiophene
Overview
Description
4-Bromo-2-(2-nitrovinyl)thiophene is an organic compound with the molecular formula C6H4BrNO2S . It has gained significant attention in scientific research.
Molecular Structure Analysis
The molecular structure of 4-Bromo-2-(2-nitrovinyl)thiophene has been analyzed using density functional theory (DFT/B3LYP) at 6-311G basis sets . This analysis includes the evaluation of molecular geometry, vibrational analysis, and electronic absorption spectra .Physical And Chemical Properties Analysis
4-Bromo-2-(2-nitrovinyl)thiophene has a molecular weight of 234.070 Da . It has a boiling point of 326.9ºC at 760 mmHg and a density of 1.768g/cm3 .Scientific Research Applications
Organic Synthesis
“4-Bromo-2-(2-nitrovinyl)thiophene” can be used in organic synthesis to create various 5-alkylated products through metalation-alkylation reactions with different electrophiles. This process is crucial for developing novel compounds with potential applications in materials science, such as dielectric materials for organic thin film transistors .
Spectroscopic Analysis
This compound is likely to be used in spectroscopic studies to understand its molecular structure better. Experimental and theoretical studies, such as those using density functional theory (DFT), can help evaluate molecular geometry, vibrational analysis, and electronic absorption spectra .
Medicinal Chemistry
Thiophene-based analogs, including derivatives of “4-Bromo-2-(2-nitrovinyl)thiophene”, are of significant interest due to their potential biological activities. They are essential for medicinal chemists aiming to develop advanced compounds with a variety of biological effects .
Material Science
The compound’s unique structure may make it suitable for creating new materials with specific properties. For example, its derivatives could be used in developing novel dielectric materials for use in electronics .
Biological Studies
Given the interest in thiophene derivatives in biology, “4-Bromo-2-(2-nitrovinyl)thiophene” may serve as a precursor or an intermediate in synthesizing biologically active molecules for research purposes .
Computational Chemistry
In computational chemistry, this compound could be used for modeling and simulation studies to predict the behavior of new thiophene derivatives before they are synthesized in the lab .
properties
IUPAC Name |
4-bromo-2-[(E)-2-nitroethenyl]thiophene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrNO2S/c7-5-3-6(11-4-5)1-2-8(9)10/h1-4H/b2-1+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HFKHRPZOEUWBPV-OWOJBTEDSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC=C1Br)C=C[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=C(SC=C1Br)/C=C/[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-(2-nitrovinyl)thiophene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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